Cas no 329204-20-8 (Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-)

Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]- structure
329204-20-8 structure
Product Name:Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-
CAS No:329204-20-8
MF:C9H7F3O3S
MW:252.210292100906
CID:1453827
Update Time:2024-08-25

Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-
    • Inchi: 1S/C9H7F3O3S/c1-6-4-7(5-13)2-3-8(6)16(14,15)9(10,11)12/h2-5H,1H3
    • InChI Key: VVCJZATZTAJMGA-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(S(C(F)(F)F)(=O)=O)C(C)=C1

Computed Properties

  • Exact Mass: 252.00681

Experimental Properties

  • Density: 1.436±0.06 g/cm3(Predicted)
  • Boiling Point: 332.4±42.0 °C(Predicted)
  • PSA: 51.21
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd